Cas no 1704082-47-2 ((4-(3-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)propoxy)-3-chlorophenyl)boronic acid)

• Product Name: (4-(3-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)propoxy)-3-chlorophenyl)boronic acid
• CAS No: 1704082-47-2
• MF: C₃₀H₃₉BClNO₄Si
• MW: 551.984468698502
• MDL: MFCD28805771
• CID: 4674371
• Update Time: 2025-08-04

(4-(3-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)propoxy)-3-chlorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(3-(4-((tert-butyldiphenylsilyl)oxy)piperidin-1-yl)propoxy)-3-chlorophenyl)boronic acid
• AM88196
• (4-(3-(4-((t-Butyldiphenylsilyl)oxy)piperidin-1-yl)propoxy)-3-chlorophenyl)boronic acid
• (4-(3-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)propoxy)-3-chlorophenyl)boronic acid

• MDL： MFCD28805771
• Inchi： 1S/C30H39BClNO4Si/c1-30(2,3)38(26-11-6-4-7-12-26,27-13-8-5-9-14-27)37-25-17-20-33(21-18-25)19-10-22-36-29-16-15-24(31(34)35)23-28(29)32/h4-9,11-16,23,25,34-35H,10,17-22H2,1-3H3
• InChI Key： GYMRYUJURIGGDV-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=CC=1OCCCN1CCC(CC1)O[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 672
• Topological Polar Surface Area: 62.2

Additional information on (4-(3-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)propoxy)-3-chlorophenyl)boronic acid

Introduction to (4-(3-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)propoxy)-3-chlorophenyl)boronic Acid and Its Significance in Modern Chemical Biology

Compound with the CAS number 1704082-47-2 is a highly specialized chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically (4-(3-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)propoxy)-3-chlorophenyl)boronic acid, exhibits a complex and intricate arrangement of functional groups that make it a valuable tool in the development of novel therapeutic agents and diagnostic tools.

The presence of a borylated phenyl ring and a piperidine moiety in the molecular structure of this compound underscores its potential utility in various biochemical applications. Boronic acids, in particular, are well-known for their ability to participate in reversible covalent bonding interactions, making them indispensable in the field of drug discovery and development. The borylated phenyl ring serves as a key pharmacophore, facilitating interactions with biological targets such as kinases and other enzymes.

Recent advancements in the field of medicinal chemistry have highlighted the importance of boronic acid derivatives in the design of targeted therapies. For instance, compounds containing borylated structures have been extensively studied for their role in inhibiting specific enzymatic pathways that are associated with various diseases, including cancer and inflammatory disorders. The (4-(3-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)propoxy)-3-chlorophenyl)boronic acid derivative, with its unique structural features, represents a promising candidate for further exploration in this context.

The incorporation of a tert-butyldiphenylsilyl group into the molecular framework enhances the stability and bioavailability of the compound, making it more suitable for biological studies. This protective group is commonly used in organic synthesis to shield reactive sites during chemical transformations, ensuring that the desired functional groups remain intact until they are needed for biological interaction. The piperidine ring, on the other hand, contributes to the compound's solubility and binding affinity, factors that are critical for its efficacy as a therapeutic agent.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target protein-protein interactions (PPIs). These interactions are often involved in critical cellular processes and are frequently dysregulated in diseases such as cancer. The (4-(3-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)propoxy)-3-chlorophenyl)boronic acid derivative has shown potential as a modulator of PPIs due to its ability to disrupt or stabilize these interactions through its borylated and chlorophenyl components.

The chlorophenyl group in the compound's structure is another important feature that contributes to its biological activity. Chlorophenyl derivatives have been widely studied for their antimicrobial and anti-inflammatory properties. By combining this group with a boronic acid moiety, researchers have created a molecule that can potentially exhibit multiple modes of action, enhancing its therapeutic efficacy.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as cross-coupling reactions and protective group strategies is essential to achieve the desired molecular architecture. These synthetic methodologies are critical not only for producing the compound but also for modifying its structure to improve its biological properties.

Ongoing research in chemical biology continues to uncover new applications for boronic acid derivatives. For example, recent studies have demonstrated the use of borylated compounds in photodynamic therapy (PDT), where they act as photosensitizers that generate reactive oxygen species upon exposure to light. This approach has shown promise in treating various types of cancer by selectively destroying malignant cells while minimizing damage to healthy tissues.

The versatility of (4-(3-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)propoxy)-3-chlorophenyl)boronic acid extends beyond its role as an inhibitor or modulator of biological pathways. It also serves as a valuable intermediate in the synthesis of more complex molecules. Researchers can leverage its unique structural features to develop novel compounds with tailored biological activities, further expanding its utility in drug discovery and development.

In conclusion, (4-(3-(4-((Tert-butyldiphenylsilyl)oxy)piperidin-1-yl)propoxy)-3-chlorophenyl)boronic acid is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its complex molecular structure, characterized by functional groups such as borylated phenyl rings and piperidine moieties, makes it an attractive candidate for developing targeted therapies. The ongoing exploration of its biological activities and synthetic applications continues to contribute to advancements in drug discovery and medical science.